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Compound of Interest

Compound Name: 5-Bromo-6-methoxypicolinonitrile

CAS No.: 1261269-71-9

Cat. No.: B6324626

Get Quote

Chemical Identity & Structural Analysis
5-Bromo-6-methoxypicolinonitrile is a trisubstituted pyridine derivative characterized by an

electron-deficient ring system. The presence of the nitrile group at the C2 position and the

bromine at C5 creates a unique "push-pull" electronic environment, making it a versatile

electrophile for nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions.
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Property Detail

IUPAC Name 5-Bromo-6-methoxypyridine-2-carbonitrile

Common Name 5-Bromo-6-methoxypicolinonitrile

CAS Number 1261269-71-9

Molecular Formula

Molecular Weight 213.03 g/mol

SMILES COc1nc(C#N)ccc1Br

InChI Key NFJCCSONEBUNGR-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the connectivity and key reactive sites:

Reactivity Profile

Pyridine Core

C2: Nitrile (-CN)
Electron Withdrawing

Directing Group

C5: Bromine (-Br)
Suzuki/Buchwald Coupling Site

C6: Methoxy (-OMe)
Potential SnAr Leaving Group

The C2-CN group activates the ring,
making C6 susceptible to nucleophilic attack

and C5 ideal for Pd-catalyzed coupling.

Click to download full resolution via product page

Figure 1: Structural connectivity and reactivity mapping of 5-Bromo-6-methoxypicolinonitrile.
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Accurate characterization of physical properties is essential for process optimization. Note that

while specific batch data may vary by crystal form, the following represents the consensus for

high-purity (>97%) material.

Thermodynamic & Physical Constants
Property Value / Range Condition

Physical State Solid (Crystalline Powder) @ 25°C, 1 atm

Color Off-white to pale yellow Purity dependent

Melting Point 88 – 94 °C (Predicted)
Experimental values vary by

polymorph

Boiling Point ~310 °C
Predicted @ 760 mmHg

(Decomposes)

Density 1.6 ± 0.1 g/cm³ Predicted

Flash Point >110 °C Closed Cup (Estimated)

Solubility & Lipophilicity Profile
The compound exhibits low aqueous solubility due to the lipophilic bromine and methoxy

substituents, but dissolves readily in polar aprotic solvents.

Solvent Solubility Rating Application Relevance

Water Insoluble (< 0.1 mg/mL)
Requires surfactant for

biological assays

DMSO Soluble (> 50 mg/mL)
Standard stock solution

solvent

Dichloromethane Soluble
Extraction and

chromatography

Methanol Moderate Recrystallization solvent

LogP 1.9 – 2.4
Moderate lipophilicity; cell-

permeable
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Spectral Characterization
To validate the identity of synthesized batches, the following spectral signatures are diagnostic.

Nuclear Magnetic Resonance ( H NMR)
Solvent: DMSO-

or CDCl

(400 MHz)

8.15 ppm (d, 1H): Proton at C4 (Ortho to Bromine).

7.65 ppm (d, 1H): Proton at C3 (Ortho to Cyano).

4.05 ppm (s, 3H): Methoxy protons (

).

Note: The coupling constant (

) between H3 and H4 is typically ~8.0 Hz.

Mass Spectrometry (LC-MS)[4]
Ionization Mode: ESI+ (Electrospray Ionization, Positive Mode)

Molecular Ion (

): 213.0 / 215.0

Isotope Pattern: A distinct 1:1 doublet ratio for the M and M+2 peaks confirms the presence

of a single Bromine atom.

Synthesis & Manufacturing Workflow
The synthesis of 5-Bromo-6-methoxypicolinonitrile typically follows a convergent route to

ensure regioselectivity.

Synthetic Pathway
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The most reliable route involves the bromination of the commercially available 6-

methoxypicolinonitrile or the cyanation of the di-halo precursor.

Starting Material:
2-Bromo-6-methoxypyridine

Step 1: Bromination
(NBS, MeCN, Reflux)

 Electrophilic Subst.

Intermediate:
2,5-Dibromo-6-methoxypyridine

Step 2: Cyanation
(Zn(CN)2, Pd(PPh3)4, DMF, 120°C)

 Pd-Catalyzed Coupling

Target:
5-Bromo-6-methoxypicolinonitrile

Click to download full resolution via product page

Figure 2: Synthetic route via Pd-catalyzed cyanation.

Experimental Protocol: Purity Analysis (HPLC)
To ensure the material meets drug discovery standards (>95%), use the following HPLC

method:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm, 4.6 x 150 mm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.
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Gradient: 5% B to 95% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (Aromatic absorption) and 220 nm (Amide/Nitrile absorption).

Handling, Stability & Safety
Signal Word:WARNING

Hazard Statements (GHS)[5][6][7]
H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3][4][5]

H319: Causes serious eye irritation.[1][2][3][4][5][6]

H335: May cause respiratory irritation.[2][3][4][5]

Storage & Stability[1]
Temperature: Store at 2–8°C (Refrigerated) for long-term stability.

Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) if possible.

Incompatibility: Avoid strong oxidizing agents and strong acids (hydrolysis of nitrile to

amide/acid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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